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Introduction
(4-Formyl-3-methylphenyl)boronic acid is a valuable building block in organic synthesis,

particularly in the development of novel pharmaceutical compounds. Its utility in Suzuki-

Miyaura cross-coupling reactions makes it a key intermediate for creating complex molecular

architectures. A fundamental physicochemical property of any chemical compound is its

molecular weight, which is crucial for stoichiometric calculations in chemical reactions,

preparation of solutions of known concentration, and analytical characterization. This guide

provides a detailed breakdown of the molecular weight of (4-Formyl-3-methylphenyl)boronic
acid.

Molecular Composition and Weight
The molecular formula for (4-Formyl-3-methylphenyl)boronic acid is C₈H₉BO₃.[1][2] The

molecular weight is derived from the sum of the atomic weights of its constituent atoms.

Elemental Composition and Atomic Weights
The standard atomic weights of the elements constituting the molecule are provided by the

International Union of Pure and Applied Chemistry (IUPAC).[3][4][5][6][7]
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 9 1.008 9.072

Boron B 1 10.811 10.811

Oxygen O 3 15.999 47.997

Total 163.968

Calculated Molecular Weight
Based on the elemental composition, the calculated molecular weight of (4-Formyl-3-
methylphenyl)boronic acid is 163.97 g/mol .[8] This value is consistent with data available in

chemical databases such as PubChem and from commercial suppliers.[2][8]

Chemical Structure
The arrangement of atoms within the (4-Formyl-3-methylphenyl)boronic acid molecule is

depicted in the following diagram.
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Figure 1. 2D structure of (4-Formyl-3-methylphenyl)boronic acid.

Methodological Note
The determination of the molecular weight presented in this guide is based on the established

molecular formula and the standard atomic weights of the constituent elements as recognized

by IUPAC. No experimental procedures were conducted to generate this data; instead, it is a

fundamental calculation derived from widely accepted chemical principles and data aggregated

in reputable chemical information sources.[2][8] The provided structural diagram is a standard

2D representation used in chemical literature to illustrate molecular connectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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